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Compound of Interest

Compound Name: Furfuryl acrylate

Cat. No.: B080507 Get Quote

Furfuryl acrylate and its related compounds, such as furfuryl methacrylate (FMA) and

tetrahydrofurfuryl acrylate (THFA), are versatile monomers increasingly utilized in the

formulation of high-performance coatings and adhesives.[1][2][3][4] Their unique molecular

structure, which combines a reactive acrylate group with a furan or tetrahydrofuran ring,

imparts a desirable balance of properties including excellent adhesion, flexibility, chemical

resistance, and thermal stability.[1][4] These attributes make them valuable components in

advanced applications, particularly in UV-curable systems for industries like automotive,

aerospace, electronics, and construction.[1][2]

Key Attributes and Benefits:
Enhanced Adhesion: The cyclic ether groups (furan or tetrahydrofuran) promote strong

bonding to a variety of challenging substrates, including plastics like polycarbonate (PC),

polyethylene terephthalate (PET), and polyvinyl chloride (PVC), as well as metals.[2][3][5]

Flexibility and Toughness: The cyclic structure contributes to the flexibility of the cured

polymer, reducing internal stress and minimizing the risk of delamination or brittleness.[2][3]

Rapid Curing: As acrylate monomers, they are highly reactive and well-suited for rapid curing

processes, especially UV-initiated polymerization, which is crucial for high-throughput

manufacturing.[2][3]

Chemical and Thermal Resistance: Polymers derived from these monomers exhibit good

resistance to solvents, acids, and other environmental factors, along with enhanced thermal
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stability.[1][2][4]

Bio-Based Potential: Derived from biomass sources like furfural, these monomers offer a

more sustainable alternative to petroleum-based chemicals.[6][7]

Application Notes
Furfuryl Acrylate in UV-Curable Coatings
Furfuryl acrylate and its derivatives serve as reactive diluents or functional monomers in UV-

curable coating formulations. Their low viscosity helps in reducing the overall viscosity of the

resin system, ensuring smooth and uniform application.[1][3] The resulting coatings exhibit

excellent adhesion, high flexibility, and good resistance to weathering and chemicals.[3] For

instance, the incorporation of tetrahydrofurfuryl acrylate (THFA) can significantly improve the

impact resistance and flexibility of coatings.[5]

Furfuryl Acrylate in High-Performance Adhesives
In adhesive formulations, furfuryl acrylate and its analogs are prized for their strong bonding

capabilities.[1][2] They are particularly effective in UV-curable adhesives that require rapid

curing times for applications in electronics and medical device assembly.[3] A notable

application is in the development of reversible adhesives. Thin films of poly(furfuryl

methacrylate) (pFMA) can be cross-linked with bismaleimides through a Diels-Alder reaction,

creating a strong adhesive bond that can be debonded and healed, extending the service life of

the adhesive and reducing waste.[8]
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Property Value Monomer Application Reference

Viscosity
2 - 4 mPa.s (at

25°C)
THFA

Coatings/Adhesi

ves
[5]

Bonding Strength
20 – 30 MPa (on

plastics)
THFA Adhesives [2]

Lap Shear

Strength

3.07 MPa

(reversible

adhesive)

pFMA Adhesives [8][9]

Curing Time

5 - 10 minutes

(full cross-

linking)

THFA
UV-Curable

Adhesives
[2]

Elongation 200 - 300% THFA
Flexible

Adhesives
[2]

Glass Transition

Temp.
-15°C THFA Flexible Coatings [5]

Experimental Protocols
Protocol 1: Formulation of a UV-Curable Furfuryl
Acrylate-Based Coating
This protocol describes the preparation of a simple UV-curable coating formulation using a

furfuryl-based acrylate as a reactive diluent.

Materials:

Urethane Acrylate Oligomer

Tetrahydrofurfuryl Acrylate (THFA) (as reactive diluent)

Photoinitiator (e.g., α-hydroxyketone)

Substrate (e.g., polycarbonate or metal panel)
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UV Curing System

Procedure:

In a light-protected vessel, combine the urethane acrylate oligomer with the desired amount

of THFA (e.g., 10-40 wt%).

Mix thoroughly at room temperature until a homogeneous solution is obtained.

Add the photoinitiator to the mixture. A typical concentration ranges from 0.5% to 5% by

weight of the total formulation.[10]

Continue mixing until the photoinitiator is completely dissolved.

Apply a thin film of the formulation onto the substrate using a film applicator or by spin

coating.

Cure the coated substrate under a UV lamp. The exposure time will depend on the lamp

intensity and the formulation but is typically in the range of a few seconds to minutes.[3]

Post-cure if necessary to ensure complete reaction.[10]

Evaluate the cured coating for properties such as hardness, adhesion, and chemical

resistance.[10]

Protocol 2: Synthesis of a Reversible Poly(furfuryl
methacrylate) Adhesive
This protocol outlines the creation of a reversible adhesive using a Diels-Alder reaction, based

on the literature.[8]

Materials:

Furfuryl Methacrylate (FMA) monomer

Initiator for polymerization (e.g., for initiated chemical vapor deposition - iCVD)

Substrates (e.g., aluminum)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/pdf/Optimization_of_photoinitiator_concentration_for_UV_curing_of_furan_acrylate_resins.pdf
https://www.eastomat.com/newsdetail/32.html
https://www.benchchem.com/pdf/Optimization_of_photoinitiator_concentration_for_UV_curing_of_furan_acrylate_resins.pdf
https://www.benchchem.com/pdf/Optimization_of_photoinitiator_concentration_for_UV_curing_of_furan_acrylate_resins.pdf
https://pubs.acs.org/doi/abs/10.1021/acsapm.4c03267
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080507?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Bismaleimide (cross-linker)

Procedure:

Deposit a thin film of poly(furfuryl methacrylate) (pFMA) onto two separate substrates using

a suitable polymerization technique like iCVD.[8]

Apply a solution of bismaleimide onto one of the pFMA-coated surfaces.

Bring the two coated substrates together, sandwiching the bismaleimide layer.

Apply pressure and heat to initiate the Diels-Alder reaction between the furan groups of

pFMA and the maleimide groups of the cross-linker. Optimal bonding may be achieved at

temperatures around 90-120°C.[9]

Allow the assembly to cure for a specified time (e.g., 1 hour at 120°C) to form a strong

adhesive bond.[9]

To debond, heat the assembly to a higher temperature to initiate the retro-Diels-Alder

reaction.

The substrates can be rebonded by bringing them back into contact and applying a lower

temperature to reform the Diels-Alder linkages.[8]

Visualizations

Free-Radical Polymerization of Furfuryl Acrylate

Furfuryl Acrylate Monomer Cross-linked Poly(furfuryl acrylate) Networkpolymerizes viaUV Light +
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Caption: Free-radical polymerization of furfuryl acrylate.
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Workflow for UV-Curable Coating Formulation and Testing

1. Formulation
(Oligomer + Furfuryl Acrylate + Photoinitiator)

2. Thorough Mixing

3. Application on Substrate

4. UV Curing

5. Performance Testing
(Adhesion, Hardness, etc.)

Click to download full resolution via product page

Caption: Workflow for UV-curable coating formulation.
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Structure-Property Relationships

Furfuryl Acrylate Structure

Furan/Tetrahydrofuran Ring

Acrylate Group

Adhesion, Flexibility,
Chemical Resistance

High Reactivity,
Rapid Curing

Final Polymer Properties

Click to download full resolution via product page

Caption: Structure-property relationships of furfuryl acrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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